Cas no 1159825-70-3 (1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride)

• Product Name: 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride
• CAS No: 1159825-70-3
• MF: C₁₄H₂₃Cl₃N₂
• MW: 325.704820871353
• CID: 3157423
• PubChem ID: 118705021
• Update Time: 2025-11-01

1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride
• 1159825-70-3
• 1-pyrrolidin-3-(3-chlorophenyl)-3-methylamine-propane2hcl
• 1-(3-Chlorophenyl)-N-methyl-1-(pyrrolidin-1-yl)propan-1-amine dihydrochloride

• MDL： MFCD07369996
• Inchi： 1S/C14H21ClN2.2ClH/c1-3-14(16-2,17-9-4-5-10-17)12-7-6-8-13(15)11-12;;/h6-8,11,16H,3-5,9-10H2,1-2H3;2*1H
• InChI Key： IKRDKXKKOQRVSG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC)(NC)N1CCCC1.Cl.Cl

Computed Properties

• Exact Mass: 324.092682Da
• Monoisotopic Mass: 324.092682Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride

Introduction to 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride (CAS No. 1159825-70-3)

1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride (CAS No. 1159825-70-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and phenyl groups, with additional methyl and chlorine substituents. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development and chemical synthesis.

The molecular structure of 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride consists of a pyrrolidine ring attached to a substituted phenyl group via a propyl chain. The presence of the chlorine atom on the phenyl ring and the methyl group on the propyl chain imparts unique chemical and biological properties to this compound. These structural features contribute to its potential as a ligand for various biological targets, including receptors, enzymes, and ion channels.

Recent studies have explored the pharmacological properties of 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a crucial role in modulating various physiological processes, including mood regulation, cognitive function, and pain perception. Preclinical studies have shown that this compound exhibits selective binding to the 5-HT_2A receptor, suggesting its potential as a lead compound for the development of novel serotonergic drugs.

In addition to its serotonergic activity, 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride has been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory activity may have therapeutic implications for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride is another critical aspect of its evaluation. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthetic route for producing 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride involves several steps, including the formation of the pyrrolidine ring, substitution reactions on the phenyl group, and final salt formation. The efficiency and scalability of these synthetic methods are important considerations for large-scale production and commercialization.

In conclusion, 1-Pyrrolidin-3-(3'-chlorophenyl)-3-methylamine-propane dihydrochloride (CAS No. 1159825-70-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.